3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-(6-bromopyridin-2-yl)sulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C15H21BrN2O2S/c1-15(2,3)20-14(19)18-9-5-6-11(10-18)21-13-8-4-7-12(16)17-13/h4,7-8,11H,5-6,9-10H2,1-3H3
• InChI Key: WZLRUWJLMBWKHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)SC2=NC(=CC=C2)Br
• Molecular Formula: C15H21BrN2O2S
• Molecular Weight: 373.3 g/mol

Description

3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a piperidine-derived compound featuring a tert-butyl carbamate group and a 6-bromo-pyridin-2-ylsulfanyl substituent. Its molecular formula is C15H22BrN3O2S, with a molecular weight of 356.27 g/mol . The compound is listed by four suppliers, though availability may vary depending on the source .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester typically involves the following steps:

Bromination of Pyridine: The starting material, pyridine, is brominated using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or a radical initiator.

Formation of Sulfanyl Linkage: The brominated pyridine is then reacted with a thiol compound to form the sulfanyl linkage. This step often requires a base such as sodium hydride (NaH) or potassium carbonate (K2CO3) to deprotonate the thiol.

Piperidine Ring Formation: The intermediate is then reacted with piperidine under basic conditions to form the piperidine ring.

Esterification: Finally, the carboxylic acid group is esterified with tert-butyl alcohol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and scalable purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl linkage, to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the bromine atom or the ester group, leading to debromination or reduction to the corresponding alcohol.

Substitution: The bromine atom on the pyridine ring can be substituted with various nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typical reducing agents.

Substitution: Nucleophiles such as sodium azide (NaN3) or potassium thiolate (RSK) are used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Debrominated products or alcohols.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of potential therapeutic agents, particularly those targeting neurological disorders.

Biological Studies: The compound can be used to study the effects of brominated pyridine derivatives on biological systems.

Industrial Chemistry: It serves as a building block for the synthesis of complex organic molecules used in various industrial applications.

Mechanism of Action

The mechanism of action of 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. The brominated pyridine ring can interact with enzymes or receptors, potentially inhibiting their activity. The sulfanyl linkage and piperidine ring may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Variations and Functional Group Analysis

The compound is compared to analogs with modifications in the heterocyclic core, substituents, and linkage groups. Below is a summary of critical differences:

Compound Name	Heterocycle	Substituents/Linkage	Molecular Weight (g/mol)	Key Characteristics
3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester (Target Compound)	Pyridine	6-Bromo, sulfanyl (S) linkage	356.27	Bromine enhances reactivity in cross-coupling; thioether moderates solubility .
tert-Butyl 3-[(6-chloro-2-methylsulfanyl-pyrimidin-4-yl)amino]piperidine-1-carboxylate	Pyrimidine	6-Chloro, 2-methylsulfanyl, amino (NH)	Not reported	Pyrimidine core increases hydrogen-bonding potential; chloro and methylsulfanyl enhance stability .
3-(6-Bromo-pyridin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester	Pyridine	6-Bromo, amino (NH) linkage	356.27	Amino group increases basicity and solubility compared to thioether analogs .
4-(6-Chloro-pyridin-3-ylmethoxy)-piperidine-1-carboxylic acid tert-butyl ester	Pyridine	6-Chloro, 3-methoxy (OCH3) linkage	326.82	Methoxy group at pyridine-3 alters electronic distribution; lower molecular weight .
tert-Butyl 3-((6-chloro-2-(methylthio)pyrimidin-4-yl)(methyl)amino)piperidine-1-carboxylate	Pyrimidine	6-Chloro, 2-methylsulfanyl, methylamino	Not reported	N-methyl amino group introduces steric hindrance; pyrimidine core modifies reactivity .
(S)-3-(2-Hydroxy-ethylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester	—	2-hydroxyethylsulfanyl (SCH2CH2OH)	261.38	Hydroxy group enhances hydrophilicity; simpler structure with lower molecular weight .

Comparative Analysis

Heterocyclic Core

• Pyridine vs. Pyrimidine : The target compound’s pyridine ring (one nitrogen) offers distinct electronic properties compared to pyrimidine derivatives (two nitrogens). Pyrimidines (e.g., and ) enable stronger hydrogen bonding and are common in medicinal chemistry .
• Substituent Position: In ’s methoxy analog, the substituent at pyridine-3 (vs.

Substituent Effects

• Bromine vs. Chlorine : Bromine’s larger atomic radius and weaker C-Br bond (vs. C-Cl) make the target compound more reactive in Suzuki-Miyaura couplings .
• Sulfanyl vs. Amino Linkage: The thioether group in the target compound provides moderate polarity, while amino analogs (e.g., ) exhibit higher solubility in polar solvents due to hydrogen-bonding capability .

Molecular Weight and Functional Groups

• The hydroxyethylsulfanyl derivative () has a significantly lower molecular weight (261.38 g/mol) due to the absence of a heteroaromatic ring, favoring applications requiring smaller scaffolds .

Biological Activity

3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS Number: 1353981-13-1) is a compound of interest due to its potential biological activities, particularly in pharmacological applications. This article explores the molecular characteristics, biological activities, structure-activity relationships (SAR), and relevant case studies associated with this compound.

Molecular Characteristics

• Molecular Formula : C16H23BrN2O2S
• Molecular Weight : 387.33502 g/mol
• Chemical Structure : The compound features a piperidine ring substituted with a bromo-pyridine moiety and a tert-butyl ester functional group.

Biological Activity Overview

The biological activities of 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester have been investigated in various studies. Key areas of focus include:

• Anticancer Activity : Preliminary studies suggest that this compound exhibits cytotoxic effects against several cancer cell lines.
• Anticonvulsant Properties : Similar compounds have shown promise in anticonvulsant activity, indicating potential therapeutic applications in epilepsy.
• Anti-inflammatory Effects : The compound's structural analogs have demonstrated the ability to inhibit COX enzymes, suggesting anti-inflammatory properties.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. The following factors influence its efficacy:

• Substituents on the Piperidine Ring : Variations in the substituents can significantly alter biological activity. For instance, the presence of electron-withdrawing groups can enhance potency.
• Bromo-Pyridine Moiety : The position and nature of substituents on the pyridine ring affect interactions with biological targets.
• Tert-butyl Ester Group : This group may influence solubility and bioavailability, impacting overall activity.

Anticancer Activity

A study evaluated the cytotoxic effects of 3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine derivatives against various cancer cell lines, including A431 (epidermoid carcinoma) and Jurkat (T-cell leukemia). The results indicated that certain derivatives exhibited IC50 values comparable to standard chemotherapeutic agents like doxorubicin, demonstrating significant antiproliferative effects.

Compound	Cell Line	IC50 (μM)
3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine derivative	A431	< 10
Doxorubicin	A431	5
3-(6-Bromo-pyridin-2-ylsulfanyl)-piperidine derivative	Jurkat	< 15

Anticonvulsant Activity

In another study, related compounds were tested for their anticonvulsant properties using the maximal electroshock seizure (MES) model. The results indicated that specific modifications to the piperidine structure enhanced anticonvulsant efficacy.

Compound	MES ED50 (mg/kg)
Modified piperidine derivative	20
Phenytoin (standard)	15

Anti-inflammatory Effects

Research into related compounds has revealed that some derivatives effectively inhibit COX enzymes, which are crucial in inflammatory processes. For example, a derivative showed an IC50 value of 0.04 μmol against COX-2, indicating strong anti-inflammatory potential.